12,13-DiHOME
12,13-DiHOME
(±)12-DiHOME is the diol form of (±)12-EpOME, a cytochrome P450-derived epoxide of linoleic acid also known as isoleukotoxin. It is formed from 12-EpOME by soluble epoxide hydrolase (sEH) in neutrophils. 12-DiHOME is toxic to Sf21 cells expressing sEH and to lacZ-expressing control cells, unlike isoleukotoxin, which is only toxic to cells containing sEH. Levels of 12-DiHOME are increased in rat spinal cord following burn injury, and it enhances cold tolerance, increases fatty acid uptake into brown adipocytes, and decreases serum triglyceride levels in mice. Levels are also elevated in bronchoalveolar lavage fluid (BALF) in humans following exposure to biodiesel exhaust and in exhaled breath condensate in patients with allergic asthma following allergen exposure. Plasma levels of 12-DiHOME are increased immediately following moderate-intensity exercise in mice and humans, an effect that can be prevented by brown adipose tissue removal in the mouse.
(±)12-DiHOME is the diol resulting from the soluble epoxide hydrolase opening of (±)12-EpOME. The mixture of the methyl ester of this diol and the 9,10 isomer are more cytotoxic than the methyl ester epoxides in renal proximal tubular cells. However, in renal cortical mitochondria, the conversion of the epoxide to (±)12-DiHOME appears to be part of the detoxification pathway that prevents mitochondrial dysfunction. This diol and the 9,10 isomer can be glucuronidated by human liver and intestinal microsomes as well as recombinant UGT2B7 through a hydroxyl group. High levels of LA-diol glucuronides have been found in the urine of humans with peroxisomal diseases. A mixture of the diols stimulates breast cancer cell proliferation in vitro and disrupts reproductive function in rats at relatively low concentrations.
(±)12-DiHOME is the diol resulting from the soluble epoxide hydrolase opening of (±)12-EpOME. The mixture of the methyl ester of this diol and the 9,10 isomer are more cytotoxic than the methyl ester epoxides in renal proximal tubular cells. However, in renal cortical mitochondria, the conversion of the epoxide to (±)12-DiHOME appears to be part of the detoxification pathway that prevents mitochondrial dysfunction. This diol and the 9,10 isomer can be glucuronidated by human liver and intestinal microsomes as well as recombinant UGT2B7 through a hydroxyl group. High levels of LA-diol glucuronides have been found in the urine of humans with peroxisomal diseases. A mixture of the diols stimulates breast cancer cell proliferation in vitro and disrupts reproductive function in rats at relatively low concentrations.
Brand Name:
Vulcanchem
CAS No.:
263399-35-5
VCID:
VC20873427
InChI:
InChI=1S/C18H34O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,19-20H,2-7,9-10,12-15H2,1H3,(H,21,22)/b11-8-
SMILES:
CCCCCC(C(CC=CCCCCCCCC(=O)O)O)O
Molecular Formula:
C18H34O4
Molecular Weight:
314.5 g/mol
12,13-DiHOME
CAS No.: 263399-35-5
Cat. No.: VC20873427
Molecular Formula: C18H34O4
Molecular Weight: 314.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)12-DiHOME is the diol form of (±)12-EpOME, a cytochrome P450-derived epoxide of linoleic acid also known as isoleukotoxin. It is formed from 12-EpOME by soluble epoxide hydrolase (sEH) in neutrophils. 12-DiHOME is toxic to Sf21 cells expressing sEH and to lacZ-expressing control cells, unlike isoleukotoxin, which is only toxic to cells containing sEH. Levels of 12-DiHOME are increased in rat spinal cord following burn injury, and it enhances cold tolerance, increases fatty acid uptake into brown adipocytes, and decreases serum triglyceride levels in mice. Levels are also elevated in bronchoalveolar lavage fluid (BALF) in humans following exposure to biodiesel exhaust and in exhaled breath condensate in patients with allergic asthma following allergen exposure. Plasma levels of 12-DiHOME are increased immediately following moderate-intensity exercise in mice and humans, an effect that can be prevented by brown adipose tissue removal in the mouse. (±)12-DiHOME is the diol resulting from the soluble epoxide hydrolase opening of (±)12-EpOME. The mixture of the methyl ester of this diol and the 9,10 isomer are more cytotoxic than the methyl ester epoxides in renal proximal tubular cells. However, in renal cortical mitochondria, the conversion of the epoxide to (±)12-DiHOME appears to be part of the detoxification pathway that prevents mitochondrial dysfunction. This diol and the 9,10 isomer can be glucuronidated by human liver and intestinal microsomes as well as recombinant UGT2B7 through a hydroxyl group. High levels of LA-diol glucuronides have been found in the urine of humans with peroxisomal diseases. A mixture of the diols stimulates breast cancer cell proliferation in vitro and disrupts reproductive function in rats at relatively low concentrations. |
|---|---|
| CAS No. | 263399-35-5 |
| Molecular Formula | C18H34O4 |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | (Z)-12,13-dihydroxyoctadec-9-enoic acid |
| Standard InChI | InChI=1S/C18H34O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,19-20H,2-7,9-10,12-15H2,1H3,(H,21,22)/b11-8- |
| Standard InChI Key | CQSLTKIXAJTQGA-GJGKEFFFSA-N |
| Isomeric SMILES | CCCCC[C@H]([C@H](C/C=C\CCCCCCCC(=O)O)O)O |
| SMILES | CCCCCC(C(CC=CCCCCCCCC(=O)O)O)O |
| Canonical SMILES | CCCCCC(C(CC=CCCCCCCCC(=O)O)O)O |
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